12R-Hydroxy-5Z,8Z,12Z-eicosatrienoic acid
12R-Hydroxy-5Z,8Z,12Z-eicosatrienoic acid
12R-Hetre, also known as 12(R)DH-hete, belongs to the class of organic compounds known as hydroxyeicosatrienoic acids. These are eicosanoic acids with an attached hydroxyl group and three CC double bonds. Thus, 12R-hetre is considered to be an eicosanoid lipid molecule. 12R-Hetre is considered to be a practically insoluble (in water) and relatively neutral molecule. 12R-Hetre has been primarily detected in urine. Within the cell, 12R-hetre is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
117346-20-0
VCID:
VC0218965
InChI:
InChI=1S/C20H34O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h7-11,13,19,21H,2-6,12,14-18H2,1H3,(H,22,23)/b9-7-,11-8-,13-10-/t19-/m0/s1
SMILES:
CCCCCC=CCC(CCC=CCC=CCCCC(=O)O)O
Molecular Formula:
C15H12O3
Molecular Weight:
322.5 g/mol
12R-Hydroxy-5Z,8Z,12Z-eicosatrienoic acid
CAS No.: 117346-20-0
Main Products
VCID: VC0218965
Molecular Formula: C15H12O3
Molecular Weight: 322.5 g/mol
| CAS No. | 117346-20-0 |
|---|---|
| Product Name | 12R-Hydroxy-5Z,8Z,12Z-eicosatrienoic acid |
| Molecular Formula | C15H12O3 |
| Molecular Weight | 322.5 g/mol |
| IUPAC Name | (5Z,8Z,12R,14Z)-12-hydroxyicosa-5,8,14-trienoic acid |
| Standard InChI | InChI=1S/C20H34O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h7-11,13,19,21H,2-6,12,14-18H2,1H3,(H,22,23)/b9-7-,11-8-,13-10-/t19-/m0/s1 |
| Standard InChIKey | RFAKHEWADWLSJX-ZIQRGBBDSA-N |
| Isomeric SMILES | CCCCC/C=C\C[C@@H](CC/C=C\C/C=C\CCCC(=O)O)O |
| SMILES | CCCCCC=CCC(CCC=CCC=CCCCC(=O)O)O |
| Canonical SMILES | CCCCCC=CCC(CCC=CCC=CCCCC(=O)O)O |
| Description | 12R-Hetre, also known as 12(R)DH-hete, belongs to the class of organic compounds known as hydroxyeicosatrienoic acids. These are eicosanoic acids with an attached hydroxyl group and three CC double bonds. Thus, 12R-hetre is considered to be an eicosanoid lipid molecule. 12R-Hetre is considered to be a practically insoluble (in water) and relatively neutral molecule. 12R-Hetre has been primarily detected in urine. Within the cell, 12R-hetre is primarily located in the membrane (predicted from logP) and cytoplasm. |
| Synonyms | 12(R)DH-HETE 12-hydroxy-5,8,14-eicosatrienoic acid 12-hydroxy-5,8,14-eicosatrienoic acid, (S-(Z,Z,Z))-isomer 12-hydroxy-5,8,14-eicosatrienoic acid, (Z,Z,Z)-isome |
| PubChem Compound | 5283149 |
| Last Modified | Nov 11 2021 |
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